Cas no 117217-40-0 (PR 546 (9CI))

PR 546 (9CI) structure
PR 546 (9CI) structure
Product Name:PR 546 (9CI)
CAS No:117217-40-0
MF:C16H26N6O4
MW:366.415442943573
CID:200031
Update Time:2026-05-14

PR 546 (9CI) Chemical and Physical Properties

Names and Identifiers

    • PR 546 (9CI)
    • PR 546
    • 5-oxo-L-prolyl-L-histidyl-L-prolinamide
    • PR-546
    • Inchi: InChI=1S/C16H22N6O4/c17-14(24)12-2-1-5-22(12)16(26)11(6-9-7-18-8-19-9)21-15(25)10-3-4-13(23)20-10/h7-8,10-12H,1-6H2,(H2,17,24)(H,18,19)(H,20,23)(H,21,25)/t10-,11-,12-/m0/s1
    • InChI Key: XNSAINXGIQZQOO-SRVKXCTJSA-N
    • SMILES: O=C1CC[C@@H](C(N[C@H](C(N2CCC[C@H]2C(=O)N)=O)CC2=CN=CN2)=O)N1

Computed Properties

  • Exact Mass: 362.17046

Experimental Properties

  • PSA: 150.28
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